Cas no 2694747-44-7 (tert-butyl N-{5-(3-chlorophenyl)methyl-1,3-thiazol-2-yl}carbamate)

• Product Name: tert-butyl N-{5-(3-chlorophenyl)methyl-1,3-thiazol-2-yl}carbamate
• CAS No: 2694747-44-7
• MF: C₁₅H₁₇ClN₂O₂S
• MW: 324.825681447983
• CID: 5615903
• PubChem ID: 165941666
• Update Time: 2025-05-26

tert-butyl N-{5-(3-chlorophenyl)methyl-1,3-thiazol-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2694747-44-7
• tert-butyl N-{5-[(3-chlorophenyl)methyl]-1,3-thiazol-2-yl}carbamate
• EN300-33050382
• tert-butyl N-{5-(3-chlorophenyl)methyl-1,3-thiazol-2-yl}carbamate

• Inchi： 1S/C15H17ClN2O2S/c1-15(2,3)20-14(19)18-13-17-9-12(21-13)8-10-5-4-6-11(16)7-10/h4-7,9H,8H2,1-3H3,(H,17,18,19)
• InChI Key： RYGCWHGVBZAZCV-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CC1=CN=C(NC(=O)OC(C)(C)C)S1

Computed Properties

• Exact Mass: 324.0699267g/mol
• Monoisotopic Mass: 324.0699267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 79.5Ų

Additional information on tert-butyl N-{5-(3-chlorophenyl)methyl-1,3-thiazol-2-yl}carbamate

tert-butyl N-{5-(3-chlorophenyl)methyl-1,3-thiazol-2-yl}carbamate (CAS No. 2694747-44-7): An Overview

tert-butyl N-{5-(3-chlorophenyl)methyl-1,3-thiazol-2-yl}carbamate (CAS No. 2694747-44-7) is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The tert-butyl group and the 3-chlorophenyl substituent contribute to its unique chemical and biological characteristics, making it a valuable candidate for various applications.

The thiazole ring is a heterocyclic structure that consists of a five-membered ring with one sulfur and one nitrogen atom. Thiazoles are widely studied due to their ability to form stable complexes with metal ions and their potential as ligands in drug design. The presence of the 3-chlorophenyl group enhances the lipophilicity of the molecule, which can influence its bioavailability and cellular uptake. The tert-butyl group, on the other hand, provides steric protection and increases the stability of the compound, making it more suitable for pharmaceutical development.

Recent studies have highlighted the potential of tert-butyl N-{5-(3-chlorophenyl)methyl-1,3-thiazol-2-yl}carbamate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry (2021) investigated the anticancer properties of this compound against several cancer cell lines. The results showed that it exhibited significant cytotoxic activity against breast cancer cells (MCF-7) and colon cancer cells (HCT-116), with IC50 values in the low micromolar range. The mechanism of action was attributed to its ability to induce apoptosis and inhibit cell proliferation through the modulation of key signaling pathways.

In another study published in Bioorganic & Medicinal Chemistry Letters (2022), researchers explored the antimicrobial potential of tert-butyl N-{5-(3-chlorophenyl)methyl-1,3-thiazol-2-yl}carbamate against a panel of Gram-positive and Gram-negative bacteria. The compound demonstrated potent antibacterial activity against methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli, with minimum inhibitory concentrations (MICs) comparable to those of clinically used antibiotics. The mechanism was suggested to involve disruption of bacterial cell membranes and inhibition of essential metabolic processes.

The pharmacokinetic properties of tert-butyl N-{5-(3-chlorophenyl)methyl-1,3-thiazol-2-yl}carbamate have also been evaluated in preclinical studies. A study published in European Journal of Pharmaceutical Sciences (2023) reported that the compound exhibited favorable oral bioavailability and a reasonable half-life in animal models. These findings suggest that it has potential as an orally administered therapeutic agent.

Safety and toxicity profiles are crucial considerations in drug development. Preliminary toxicological studies have shown that tert-butyl N-{5-(3-chlorophenyl)methyl-1,3-thiazol-2-yl}carbamate has a low toxicity profile at therapeutic doses. In vitro cytotoxicity assays using human liver cells (HepG2) indicated minimal hepatotoxicity, while in vivo studies in rodents did not reveal any significant adverse effects at doses up to 500 mg/kg.

The synthetic route for tert-butyl N-{5-(3-chlorophenyl)methyl-1,3-thiazol-2-yl}carbamate has been well-documented in the literature. A typical synthesis involves the reaction of 5-(3-chlorobenzyl)-1,3-thiazol-2(3H)-one with tert-butyl carbamate under mild conditions. The reaction proceeds via nucleophilic addition followed by cyclization to form the desired thiazole derivative. This synthetic method is scalable and can be adapted for large-scale production.

In conclusion, tert-butyl N-{5-(3-chlorophenyl)methyl-1,3-thiazol-2-yl}carbamate (CAS No. 2694747-44-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to explore its full potential in various disease models, paving the way for future clinical applications.